Cas no 6049-69-0 (2-methyl-8-[(4-nitrobenzyl)sulfanyl]quinoline)

• Product name: 2-methyl-8-[(4-nitrobenzyl)sulfanyl]quinoline
• CAS No: 6049-69-0
• MF: C₁₇H₁₄N₂O₂S
• MW: 310.370262622833
• CID: 1620443
• PubChem ID: 759028

2-methyl-8-[(4-nitrobenzyl)sulfanyl]quinoline Chemical and Physical Properties

Names and Identifiers

• 2-methyl-8-[(4-nitrobenzyl)sulfanyl]quinoline
• 2-Methyl-8-(4-nitro-benzylsulfanyl)-quinoline
• DTXSID40353921
• 2-methyl-8-[(4-nitrobenzyl)thio]quinoline
• AKOS000639703
• CBMicro_042584
• 2-methyl-8-[(4-nitrophenyl)methylsulfanyl]quinoline
• Oprea1_579175
• STL069875
• SR-01000510878-1
• 2-METHYL-8-{[(4-NITROPHENYL)METHYL]SULFANYL}QUINOLINE
• 6049-69-0
• SR-01000510878
• Cambridge id 6049690
• BIM-0042799.P001
• Oprea1_131505
• CCG-335870
• 60948-47-2

• Inchi： InChI=1S/C17H14N2O2S/c1-12-5-8-14-3-2-4-16(17(14)18-12)22-11-13-6-9-15(10-7-13)19(20)21/h2-10H,11H2,1H3
• InChI Key： OTLBYOLXMGMBTN-UHFFFAOYSA-N
• SMILES： CC1=NC2=C(C=CC=C2SCC3=CC=C(C=C3)[N+](=O)[O-])C=C1

Computed Properties

• Exact Mass: 310.07772
• Monoisotopic Mass: 310.07759887g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 379
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 84Ų

Experimental Properties

• PSA: 56.03